![molecular formula C26H29ClF2N4O8S B608729 LY2940094 tartrate CAS No. 1307245-87-9](/img/structure/B608729.png)
LY2940094 tartrate
Overview
Description
LY2940094 tartrate, also known as BTRX-246040 tartrate, is a potent, brain penetrant, selective and orally available N/OFQ peptide (NOP) receptor antagonist with high affinity (Ki=0.105 nM) and antagonist potency (Kb=0.166 nM). It has been shown to reduce Ethanol self-administration and Ethanol seeking in animal models .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C26H29ClF2N4O8S and has a molecular weight of 631.05 . The exact structure can be found in various chemical databases and research articles .Physical And Chemical Properties Analysis
This compound has a molecular weight of 631.05 and a chemical formula of C26H29ClF2N4O8S . More detailed physical and chemical properties such as solubility, stability, and reactivity can typically be found in the compound’s Material Safety Data Sheet (MSDS).Scientific Research Applications
1. Chiral Metal Coordination Polymers
LY2940094 tartrate is used in the synthesis of chiral metal coordination polymers. These polymers are formed under hydrothermal conditions, demonstrating the robustness and stability of this compound in these environments. Such applications highlight its potential in material science and coordination chemistry (Thushari et al., 2005).
2. Structural Analysis and Characterization
The structural properties of this compound, such as crystallinity and lattice formation, are subjects of interest in solid-state chemistry. Studies like those on lithium thallium tartrate monohydrate provide insights into the arrangement of tartrate ions and their coordination with metal ions, which can be applied to understand this compound's structure (Kay, 1978).
3. Photoluminescence Studies
This compound's potential in photoluminescence is explored through studies on similar compounds. For example, research on ZnWO4 crystallites shows how tartrate ions influence the photoluminescent properties of doped RE3+ ions, suggesting similar possibilities for this compound in optoelectronic applications (Li et al., 2019).
4. Catalytic Applications
The use of tartrate derivatives in catalysis is another significant area of research. For instance, chiral tartrate-derived catalysts have been used in enantioselective reactions, indicating potential applications for this compound in asymmetric synthesis and catalysis (Loh et al., 1996).
5. Synthesis and Characterization of Complexes
The synthesis of metal complexes involving tartrate ions, as seen in lanthanide-based tungstoarsenate dimers, is relevant to the study of this compound. These complexes have applications in materials science and coordination chemistry, where understanding the binding and coordination patterns of tartrate ions is crucial (Li et al., 2019).
Mechanism of Action
Safety and Hazards
According to the Safety Data Sheet, LY2940094 tartrate is classified as having acute toxicity (oral), skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (respiratory tract irritation) . It is advised to avoid breathing dust/fume/gas/mist/vapours/spray and to use personal protective equipment as required .
properties
IUPAC Name |
[2-[4-[(2-chloro-4,4-difluorospiro[5H-thieno[2,3-c]pyran-7,4'-piperidine]-1'-yl)methyl]-3-methylpyrazol-1-yl]pyridin-3-yl]methanol;2,3-dihydroxybutanedioic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23ClF2N4O2S.C4H6O6/c1-14-16(11-29(27-14)20-15(12-30)3-2-6-26-20)10-28-7-4-21(5-8-28)19-17(9-18(23)32-19)22(24,25)13-31-21;5-1(3(7)8)2(6)4(9)10/h2-3,6,9,11,30H,4-5,7-8,10,12-13H2,1H3;1-2,5-6H,(H,7,8)(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQKWYQOOVWQULQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1CN2CCC3(CC2)C4=C(C=C(S4)Cl)C(CO3)(F)F)C5=C(C=CC=N5)CO.C(C(C(=O)O)O)(C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29ClF2N4O8S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
631.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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